Cas no 1804090-45-6 (6-Bromomethyl-4-formyl-1H-benzimidazole)

• Product Name: 6-Bromomethyl-4-formyl-1H-benzimidazole
• CAS No: 1804090-45-6
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4816059
• Update Time: 2023-08-19

6-Bromomethyl-4-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-4-formyl-1H-benzimidazole

• Inchi： 1S/C9H7BrN2O/c10-3-6-1-7(4-13)9-8(2-6)11-5-12-9/h1-2,4-5H,3H2,(H,11,12)
• InChI Key： JWBLKOVIADNDMJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8